N-(4-bromophenyl)-N-(4-iodobenzyl)-2-phenoxyacetamide
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Description
N-(4-bromophenyl)-N-(4-iodobenzyl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C21H17BrINO2 and its molecular weight is 522.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 520.94874 g/mol and the complexity rating of the compound is 428. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemoselective Synthesis
A study by Magadum and Yadav (2018) demonstrated the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the synthesis of antimalarial drugs, using immobilized lipase. This method's efficiency indicates the potential of similar compounds in facilitating drug synthesis through enzymatic reactions, highlighting the importance of bromophenol derivatives in pharmaceutical manufacturing processes (Magadum & Yadav, 2018).
Natural Product Derivatives and Antioxidant Activity
Research on bromophenol derivatives from the red alga Rhodomela confervoides by Zhao et al. (2004) and Olsen et al. (2013) revealed these compounds' antioxidant properties. These studies suggest that bromophenol derivatives could serve as natural antioxidants, potentially applicable in food preservation, cosmetic formulations, and the development of antioxidant therapies (Zhao et al., 2004); (Olsen et al., 2013).
Pharmacological Assessment
A study by Rani et al. (2016) synthesized and assessed novel acetamide derivatives, including bromophenol compounds, for their cytotoxic, anti-inflammatory, analgesic, and antipyretic activities. This indicates the potential of N-(4-bromophenyl)-N-(4-iodobenzyl)-2-phenoxyacetamide in medical research and drug development for treating various conditions (Rani et al., 2016).
Anticancer Potential
Guo et al. (2018) synthesized a novel bromophenol derivative, BOS-102, showing significant anticancer activities on human lung cancer cells. The study detailed mechanisms including cell cycle arrest and apoptosis induction via ROS-mediated pathways. This research highlights the potential of bromophenol derivatives, similar to this compound, in cancer therapy development (Guo et al., 2018).
Properties
IUPAC Name |
N-(4-bromophenyl)-N-[(4-iodophenyl)methyl]-2-phenoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17BrINO2/c22-17-8-12-19(13-9-17)24(14-16-6-10-18(23)11-7-16)21(25)15-26-20-4-2-1-3-5-20/h1-13H,14-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPMYOBWMAMGMLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC(=O)N(CC2=CC=C(C=C2)I)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17BrINO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
522.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.